![molecular formula C12H9ClN2O2 B6368307 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% CAS No. 1261958-32-0](/img/structure/B6368307.png)
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine (5-CPC-2HOP) is a novel compound that has recently been studied for its potential applications in various scientific research fields. This compound has been found to have a wide range of biochemical and physiological effects, making it an attractive candidate for further research.
Mechanism of Action
The mechanism of action of 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is known that the compound binds to histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. By binding to these enzymes, 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% is thought to inhibit their activity, leading to changes in gene expression.
Biochemical and Physiological Effects
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that the compound has strong anti-inflammatory and anti-bacterial properties, as well as the ability to inhibit the growth of cancer cells. Additionally, it has been found to have anti-oxidant and anti-apoptotic effects, which could be useful in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% in lab experiments is its high purity, which is typically around 95%. Additionally, it is relatively easy to synthesize and is stable under most conditions. However, the compound is not yet widely used in research, so there is still much to be learned about its potential applications.
Future Directions
Given the promising results of the current research, there are many potential future directions for 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95%. Further research is needed to better understand its mechanism of action and to determine its potential applications in drug development. Additionally, more studies should be conducted to explore its anti-inflammatory, anti-bacterial, and anti-cancer properties. Furthermore, it could be useful to investigate its potential as an HDAC inhibitor and to explore its potential applications in the treatment of various diseases. Finally, it would be interesting to study the potential of 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% as an adjuvant in immunotherapy.
Synthesis Methods
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% is synthesized from the reaction of 4-chlorophenylcarbamoyl chloride and 2-hydroxy-5-pyridinecarboxaldehyde in the presence of triethylamine. The reaction is carried out in anhydrous ethanol, and the product is isolated by column chromatography. The yield of the reaction is typically around 95%.
Scientific Research Applications
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in various scientific research fields. It has been found to have anti-inflammatory and anti-bacterial properties, making it a promising candidate for the development of new drugs and treatments. Additionally, it has been studied for its potential to act as a histone deacetylase (HDAC) inhibitor, which could be useful in cancer research.
properties
IUPAC Name |
2-chloro-5-(6-oxo-1H-pyridin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O2/c13-10-3-1-7(5-9(10)12(14)17)8-2-4-11(16)15-6-8/h1-6H,(H2,14,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXTMOZOTSMJWII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CNC(=O)C=C2)C(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70683107 |
Source
|
Record name | 2-Chloro-5-(6-oxo-1,6-dihydropyridin-3-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70683107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine | |
CAS RN |
1261958-32-0 |
Source
|
Record name | 2-Chloro-5-(6-oxo-1,6-dihydropyridin-3-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70683107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.